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Compound of Interest

Compound Name: eeyarestatin I

CAS No.: 1310099-63-8

Cat. No.: B7909956 Get Quote

Executive Safety Summary
Eeyarestatin I (ES1) is a potent, cell-permeable small molecule inhibitor targeting the

Endoplasmic Reticulum-Associated Degradation (ERAD) pathway.[1] While some Safety Data

Sheets (SDS) may list it as "Not Classified" due to a lack of comprehensive animal toxicity

data, this is a false negative regarding safety.

Scientific Reality: ES1 inhibits Sec61-mediated protein translocation and the p97/VCP ATPase.

Because these machineries are fundamental to eukaryotic cell viability, ES1 must be handled

as a Cytotoxic Agent. It induces the Unfolded Protein Response (UPR) and triggers apoptosis

via the NOXA pathway.

Core Directive: Treat Eeyarestatin I with the same containment level as established

chemotherapeutics (e.g., Bortezomib).

Hazard Identification & Risk Assessment
The primary risk in handling ES1 is not immediate acute toxicity (e.g., acid burn), but biological

modulation upon systemic absorption.
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Hazard Category Classification
Mechanistic Basis (The
"Why")

Bioactivity High Potency Cytotoxin

Blocks Sec61 translocon,

preventing nascent proteins

from entering the ER.[1][2]

This halts essential protein

synthesis and secretion.

Solvent Risk Permeation Enhancer

ES1 is almost exclusively

soluble in DMSO. DMSO

increases skin permeability,

potentially carrying the

dissolved ES1 directly into the

bloodstream upon contact.

Physical State Crystalline Solid

As a powder, ES1 poses an

inhalation risk. Once

solubilized, it poses a

contact/absorption risk.

Stability Moisture Sensitive

Hydrolysis can degrade the

compound, altering its IC50

and leading to inconsistent

experimental data.

Personal Protective Equipment (PPE) Matrix
Standard laboratory PPE is insufficient due to the DMSO carrier solvent. The following system

is self-validating: if the outer glove is compromised, the inner glove provides a visual and

chemical barrier.
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Body Part Required PPE Technical Specification

Hands (Inner) Nitrile Gloves
4-5 mil thickness. Acts as the

primary chemical barrier.

Hands (Outer) Nitrile (Long Cuff)

Double-gloving is mandatory.

Change outer gloves

immediately upon any splash.

Respiratory Engineering Control

Class II Biological Safety

Cabinet (BSC) or Chemical

Fume Hood. Never weigh

powder on an open bench.

Eyes Safety Glasses

Side shields required. Face

shield recommended if

handling volumes >10 mL of

stock solution.

Body Lab Coat

Tyvek sleeves recommended if

working with high

concentrations (>10 mM) to

prevent wrist exposure.

Operational Handling Protocols
A. Storage & Stability[3][4]

Powder: Store at -20°C (1 month stability) or -80°C (6 months stability). Desiccate to prevent

hydrolysis.

Solubilized (DMSO): Aliquot immediately. Freeze/thaw cycles degrade ES1 activity.

B. Reconstitution & Solubilization (Step-by-Step)
ES1 is hydrophobic. Attempting to dissolve it directly in aqueous media (PBS/Media) will result

in precipitation ("crashing out"), leading to false-negative experimental results.

Protocol:
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Calculate: Determine the volume of DMSO needed to achieve a 50 mM - 100 mM stock

concentration.

Note: Max solubility in DMSO is ~63 mg/mL (~100 mM).[4]

Weighing: Weigh powder inside a fume hood using an anti-static microbalance.

Dissolution: Add DMSO. Vortex vigorously for 30 seconds. Inspect visually for crystal clarity.

Aliquot: Dispense into single-use amber tubes (e.g., 10 µL or 50 µL aliquots) to avoid freeze-

thaw cycles.

Storage: Flash freeze in liquid nitrogen and store at -80°C.

C. Experimental Application (Dilution Strategy)
To treat cells, you must dilute the DMSO stock into the culture medium.

The "1:1000 Rule": Keep final DMSO concentration < 0.1% to avoid solvent toxicity.

Stepwise Dilution (For In Vivo/High Dose): If high concentrations are needed, do not dump

stock directly into saline. Use a co-solvent bridge:

10% DMSO Stock[3]

40% PEG300

5% Tween-80

45% Saline This order prevents immediate precipitation.

Mechanism & Toxicity Visualization
The following diagram illustrates why ES1 is dangerous: it blocks the cellular "waste disposal"

(p97) and "entry door" (Sec61), causing fatal cellular traffic jams.
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Figure 1: Mechanistic pathway of Eeyarestatin I toxicity.[3][5][6] By inhibiting Sec61 and p97,

ES1 forces a lethal accumulation of proteins, triggering the Unfolded Protein Response (UPR)

and subsequent apoptosis.

Emergency Procedures
Scenario Immediate Action Secondary Action

Skin Contact (DMSO Soln)

Do NOT scrub. Gently wash

with soap and copious water

for 15 mins. Scrubbing

increases DMSO absorption.

Seek medical attention.[7]

Inform staff of "Cytotoxic agent

in DMSO carrier."

Eye Exposure
Flush at eyewash station for

15 minutes.

Transport to ER. Bring the

SDS (even if generic).

Spill (Bench)

Cover with absorbent pads.

Soak pads with 10% bleach

(oxidizes the compound).

Dispose of pads as hazardous

chemical waste.

Disposal & Deactivation
Eeyarestatin I is a nitro-aromatic compound.

Liquid Waste: Collect in "Cytotoxic/Chemotherapeutic" waste streams (often yellow

bins/bags in clinical settings, or specific satellite accumulation areas in labs). Do not pour

down the sink.
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Solid Waste: Pipette tips and tubes contacting ES1 must be incinerated.

Deactivation: Incineration at >1000°C is the only guaranteed method of destruction.

Chemical oxidation (Bleach) is effective for surface decontamination but not for bulk

disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.caymanchem.com/product/10012609/eeyarestatin-1
https://cdn.caymanchem.com/cdn/msds/16267m.pdf
https://pubmed.ncbi.nlm.nih.gov/27729187/
https://pubmed.ncbi.nlm.nih.gov/27729187/
https://www.benchchem.com/product/b7909956#personal-protective-equipment-for-handling-eeyarestatin-i
https://www.benchchem.com/product/b7909956#personal-protective-equipment-for-handling-eeyarestatin-i
https://www.benchchem.com/product/b7909956#personal-protective-equipment-for-handling-eeyarestatin-i
https://www.benchchem.com/product/b7909956#personal-protective-equipment-for-handling-eeyarestatin-i
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7909956?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7909956?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

